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Compound of Interest

Compound Name: Heptahelicene

Cat. No.: B099783

For immediate release:

As a trusted partner in research and development, we are committed to providing essential
safety and logistical information that extends beyond the laboratory bench. This guide offers
procedural, step-by-step instructions for the proper disposal of heptahelicene, ensuring the
safety of personnel and compliance with environmental regulations. Heptahelicene, a
polycyclic aromatic hydrocarbon (PAH), requires careful handling and disposal due to its
classification as a hazardous material.

Heptahelicene: Key Data for Disposal

A clear understanding of a compound's properties is critical for its safe management. The
following table summarizes key quantitative data for heptahelicene.
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Property Value Source
Chemical Formula CsoH1s [1112]
Molecular Weight 378.47 g/mol [1][2]
CAS Number 16914-68-4 [1][3]
Appearance White to light yellow powder or

crystal
Purity >98.0% (HPLC)
Melting Point 255 °C
Storage Temperature 0-10°C (Refrigerated)
Sensitivity Air and heat sensitive

Procedural Guidance for Heptahelicene Disposal

As a polycyclic aromatic hydrocarbon, heptahelicene waste is regulated as hazardous waste
under the Resource Conservation and Recovery Act (RCRA).[4][5] Adherence to the following
procedures is mandatory for its disposal.

Step 1: Waste Identification and Segregation

o Characterize the Waste: All materials contaminated with heptahelicene, including unused
product, reaction byproducts, contaminated labware (e.g., gloves, filter paper, vials), and
cleaning materials, must be treated as hazardous waste.

o Segregate Waste Streams: Do not mix heptahelicene waste with other chemical waste
streams unless explicitly permitted by your institution's environmental health and safety
(EHS) department. Proper segregation prevents dangerous reactions and facilitates correct
disposal.

Step 2: Packaging and Labeling

o Use Designated Containers: Collect all heptahelicene waste in a dedicated, leak-proof, and
chemically compatible container. The container must be in good condition and have a secure
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o Proper Labeling: Clearly label the waste container with the words "Hazardous Waste," the
full chemical name "Heptahelicene,” and any other identifiers required by your institution
and local regulations. The label should also include the accumulation start date.

Step 3: Storage

» Designated Storage Area: Store the sealed waste container in a designated satellite
accumulation area or a central hazardous waste storage facility.

o Safe Storage Conditions: The storage area must be secure, well-ventilated, and away from
sources of ignition. Store under inert gas as heptahelicene is air and heat sensitive.

Step 4: Disposal

» Engage a Certified Hazardous Waste Vendor: The disposal of heptahelicene must be
handled by a licensed hazardous waste disposal company. Your institution's EHS
department will have approved vendors for this purpose.

« Incineration as the Primary Disposal Method: The recommended and most common method
for the disposal of PAHSs is high-temperature incineration.[6] This process should be carried
out in a licensed hazardous waste incinerator. Temperatures for the incineration of PAHs can
range from below 800°C to up to 1100°C to ensure complete destruction.[6][7][8]

o Documentation: Ensure that all necessary paperwork, including a hazardous waste manifest,
is completed accurately and accompanies the waste shipment. Retain copies of all
documentation for your records, as required by law.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of heptahelicene.
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Caption: Workflow for the proper disposal of heptahelicene waste.

By adhering to these procedures, researchers, scientists, and drug development professionals

can ensure the safe and compliant disposal of heptahelicene, fostering a secure laboratory
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environment and upholding environmental responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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